![molecular formula C20H15NO5 B6513213 2-[2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-amido]benzoic acid CAS No. 258844-12-1](/img/structure/B6513213.png)
2-[2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-amido]benzoic acid
Description
The compound “2-[2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-amido]benzoic acid” is a complex organic molecule. It contains a chromene moiety (a heterocyclic compound consisting of a benzene ring fused to a pyran ring), an amide group (consisting of a carbonyl group (C=O) linked to a nitrogen atom), and a benzoic acid group (a carboxylic acid consisting of a benzene ring attached to a carboxyl group (COOH)) .
Scientific Research Applications
Anti-Inflammatory Activity
Benzoylchromone derivatives have demonstrated anti-inflammatory effects. Researchers have explored their potential as inhibitors of cyclooxygenase (COX) enzymes, which play a crucial role in inflammation. These compounds may help manage inflammatory conditions by modulating prostaglandin synthesis .
Antioxidant Properties
Benzoylchromone derivatives exhibit antioxidant activity due to their ability to scavenge free radicals. These compounds may protect cells from oxidative stress and contribute to overall health. Researchers continue to investigate their potential in preventing oxidative damage .
Anticancer Potential
Studies suggest that benzoylchromone derivatives possess anticancer properties. They may inhibit tumor growth and induce apoptosis (programmed cell death) in cancer cells. Researchers explore their use as potential chemotherapeutic agents .
Antimicrobial Effects
Certain benzoylchromone derivatives exhibit antimicrobial activity against bacteria and fungi. These compounds could be valuable in developing novel antibiotics or antifungal agents. Further research is needed to optimize their efficacy and safety .
Anti-Diabetic Activity
Benzoylchromone derivatives have been investigated for their potential in managing diabetes. They may modulate glucose metabolism and improve insulin sensitivity. These findings open avenues for developing new antidiabetic drugs .
Neuroprotective Properties
Emerging evidence suggests that benzoylchromone derivatives may protect neurons from damage. Their neuroprotective effects make them interesting candidates for treating neurodegenerative diseases such as Alzheimer’s and Parkinson’s .
properties
IUPAC Name |
2-[(2-oxo-8-prop-2-enylchromene-3-carbonyl)amino]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15NO5/c1-2-6-12-7-5-8-13-11-15(20(25)26-17(12)13)18(22)21-16-10-4-3-9-14(16)19(23)24/h2-5,7-11H,1,6H2,(H,21,22)(H,23,24) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JKDGLPWBQHDXKB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCC1=CC=CC2=C1OC(=O)C(=C2)C(=O)NC3=CC=CC=C3C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15NO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-fluoro-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide](/img/structure/B6513136.png)
![5-ethyl-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]thiophene-2-sulfonamide](/img/structure/B6513142.png)
![3-chloro-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide](/img/structure/B6513147.png)
![2-(3,4-dimethoxyphenyl)-N-{2-[2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}acetamide](/img/structure/B6513160.png)
![N-{2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl}-2,4-dimethylbenzene-1-sulfonamide](/img/structure/B6513168.png)
![2-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-[(pyridin-3-yl)methyl]acetamide](/img/structure/B6513171.png)
![N-(3-chloro-2-methylphenyl)-11-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4(12),5,7-triene-6-sulfonamide](/img/structure/B6513173.png)
![1-phenyl-2-{[6-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}ethan-1-one](/img/structure/B6513184.png)
![2,2-diphenyl-N-(3-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}phenyl)acetamide](/img/structure/B6513186.png)
![N-(3-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}phenyl)cyclopropanecarboxamide](/img/structure/B6513190.png)
![N-{3-[3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]phenyl}cyclohexanecarboxamide](/img/structure/B6513201.png)
